Cas no 116547-91-2 (N-(2-Bromophenyl)methanesulfonamide)

• Product Name: N-(2-Bromophenyl)methanesulfonamide
• CAS No: 116547-91-2
• MF: C₇H₈BrNO₂S
• MW: 250.112919807434
• CID: 132580
• PubChem ID: 3629878
• Update Time: 2025-04-19

N-(2-Bromophenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide,N-(2-bromophenyl)-
• N-(2-bromophenyl)methanesulfonamide
• N-(2-BROMOPHENYL)METHANESULFONAMIDE 0.98
• N-(2-BroMophenyl)MethansulfonaMide
• 2-bromo-1-methanesulfonylaminobenzene
• Methanesulfonamide,N-(2-bromophenyl)
• N-(2-bromo-phenyl)methanesulfonamide
• N-(2-bromophenyl)methylsulfonamide
• 116547-91-2
• Z45619895
• InChI=1/C7H8BrNO2S/c1-12(10,11)9-7-5-3-2-4-6(7)8/h2-5,9H,1H
• CS-0216701
• F78505
• SCHEMBL1291091
• DTXSID50394466
• N-(2-bromo-phenyl)-methanesulfonamide
• Methanesulfonamide, N-(2-bromophenyl)-
• HRLPDILAYHUIIF-UHFFFAOYSA-N
• AKOS000193390
• N-(2-bromophenyl)methanesulphonamide
• EN300-55068
• DB-209529
• N-(2-Bromophenyl)methanesulfonamide

• MDL： MFCD00585027
• Inchi： 1S/C7H8BrNO2S/c1-12(10,11)9-7-5-3-2-4-6(7)8/h2-5,9H,1H3
• InChI Key： HRLPDILAYHUIIF-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1NS(C)(=O)=O

Computed Properties

• Exact Mass: 248.94600
• Monoisotopic Mass: 248.94591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 54.55000
• LogP: 2.97440

N-(2-Bromophenyl)methanesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)